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Compound of Interest

Compound Name: 5-(3-Azidopropyl)cytidine

Cat. No.: B12390920 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and proposed synthesis of 5-(3-Azidopropyl)cytidine. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

biology.

Chemical Structure and Properties
5-(3-Azidopropyl)cytidine is a modified nucleoside, specifically a cytidine analog, that

incorporates an azidopropyl group at the 5-position of the cytosine base. This modification

makes it a valuable tool in bioconjugation and chemical biology research, particularly in

applications involving "click chemistry".

Table 1: Chemical Identifiers and Properties of 5-(3-Azidopropyl)cytidine
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Identifier/Property Value

IUPAC Name

4-amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-

(hydroxymethyl)tetrahydrofuran-2-yl)-5-(3-

azidopropyl)pyrimidin-2(1H)-one

Molecular Formula C₁₂H₁₈N₆O₅

SMILES
O[C@H]1--INVALID-LINK----INVALID-LINK--

O[C@@H]1CO[1][2]

InChI Data not publicly available

InChIKey Data not publicly available

Molecular Weight 326.31 g/mol

Appearance Presumed to be a solid

Solubility
Expected to be soluble in polar organic solvents

and aqueous solutions

Note: Detailed experimental data such as NMR and mass spectrometry for 5-(3-
Azidopropyl)cytidine are not readily available in public databases. The properties listed are

based on its chemical structure and data for similar compounds.

Caption: 2D Chemical Structure of 5-(3-Azidopropyl)cytidine.

Proposed Synthesis Protocol
A specific, detailed experimental protocol for the synthesis of 5-(3-Azidopropyl)cytidine is not

publicly documented. However, a plausible synthetic route can be proposed based on

established methods for the C5-alkylation of pyrimidine nucleosides and the subsequent

introduction of an azide functionality. The synthesis would likely proceed via a two-step process

involving a Heck or Sonogashira coupling followed by reduction and azidation, or direct

coupling with a suitable alkyl halide followed by azidation.

A potential general approach involves the palladium-catalyzed coupling of a 5-halogenated

cytidine derivative with an appropriate alkylating agent.
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Step 1: Synthesis of 5-(3-Halopropyl)cytidine
This step would involve the introduction of a 3-halopropyl group at the C5 position of cytidine. A

common method for this is the palladium-catalyzed cross-coupling of 5-iodocytidine with a

suitable propargyl derivative, followed by reduction, or direct coupling with a 1,3-dihalopropane.

For this proposed protocol, we will consider the reaction of a protected 5-iodocytidine with 3-

bromopropene followed by hydroboration-oxidation and conversion of the resulting alcohol to a

halide.

Materials:

Protected 5-iodocytidine (e.g., with acetyl or silyl protecting groups for the hydroxyls and

exocyclic amine)

3-Bromopropene

Palladium catalyst (e.g., Pd(PPh₃)₄)

Copper(I) iodide (CuI)

Triethylamine (TEA)

Anhydrous solvent (e.g., DMF or THF)

Borane-tetrahydrofuran complex (BH₃·THF)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Carbon tetrabromide (CBr₄) or N-Bromosuccinimide (NBS)

Triphenylphosphine (PPh₃)

Procedure:

Protection of Cytidine: The hydroxyl groups of cytidine are protected using standard

procedures, for example, with acetic anhydride in pyridine to form acetyl esters. The

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


exocyclic amine may also require protection.

Iodination: The protected cytidine is iodinated at the C5 position using an appropriate

iodinating agent (e.g., iodine monochloride).

Sonogashira Coupling: The protected 5-iodocytidine is coupled with 3-bromopropene in the

presence of a palladium catalyst and CuI in an anhydrous solvent with a base like TEA.

Hydroboration-Oxidation: The resulting 5-allyl-cytidine derivative is subjected to

hydroboration-oxidation to convert the terminal alkene to a primary alcohol.

Halogenation: The primary alcohol is then converted to the corresponding bromide or

chloride using a suitable halogenating agent (e.g., CBr₄/PPh₃ or NBS).

Step 2: Azidation of 5-(3-Halopropyl)cytidine
The terminal halide of the 5-(3-halopropyl)cytidine is then displaced with an azide group.

Materials:

Protected 5-(3-halopropyl)cytidine

Sodium azide (NaN₃)

Polar aprotic solvent (e.g., DMF or DMSO)

Procedure:

The protected 5-(3-halopropyl)cytidine is dissolved in a polar aprotic solvent.

An excess of sodium azide is added to the solution.[3][4]

The reaction mixture is heated to facilitate the nucleophilic substitution.[3][4]

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the product is isolated by extraction and purified by column

chromatography.
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Deprotection: The protecting groups are removed using standard deprotection protocols

(e.g., treatment with ammonia in methanol for acetyl groups) to yield 5-(3-
Azidopropyl)cytidine.
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Proposed Synthesis of 5-(3-Azidopropyl)cytidine

Step 1: Synthesis of 5-(3-Halopropyl)cytidine Intermediate

Step 2: Azidation and Deprotection

Protected Cytidine

Protected 5-Iodocytidine

Iodination

Protected 5-Propargylcytidine

Sonogashira Coupling
(Propargyl halide)

Protected 5-(3-Hydroxypropyl)cytidine

Reduction

Protected 5-(3-Halopropyl)cytidine

Halogenation

Protected 5-(3-Azidopropyl)cytidine

Azidation (NaN₃)

5-(3-Azidopropyl)cytidine

Deprotection

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 5-(3-Azidopropyl)cytidine.
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Biological Activity and Applications
As a cytidine analog, 5-(3-Azidopropyl)cytidine has the potential for various biological

activities. Cytidine analogs are known to act as antimetabolites and can be incorporated into

DNA and RNA, potentially disrupting cellular processes. Some cytidine analogs are inhibitors of

DNA methyltransferases, which could give them anti-tumor properties.[1][2]

The primary application of 5-(3-Azidopropyl)cytidine is in the field of "click chemistry". The

terminal azide group allows for a highly specific and efficient copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction with molecules containing a terminal alkyne. This enables the

labeling and detection of nucleic acids, the study of protein-nucleic acid interactions, and the

construction of complex biomolecular conjugates.

Click Chemistry Application of 5-(3-Azidopropyl)cytidine

Reactants

Reaction

Product

5-(3-Azidopropyl)cytidine
(in DNA/RNA)

Cu(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)

Alkyne-modified Molecule
(e.g., Fluorophore, Biotin)

Bioconjugate
(Labeled DNA/RNA)
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Caption: Workflow of a typical click chemistry reaction.
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Conclusion
5-(3-Azidopropyl)cytidine is a valuable chemical tool for the study of nucleic acids and their

interactions. While detailed experimental data and a specific synthesis protocol are not widely

available, its chemical structure and the known reactivity of its functional groups allow for a

clear understanding of its potential applications, particularly in bioconjugation via click

chemistry. Further research is needed to fully characterize this compound and explore its

biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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